Titanium octadecan-1-olate
Catalog No.
S1896606
CAS No.
5128-29-0
M.F
C72H152O4Ti
M. Wt
1129.8 g/mol
Availability
In Stock
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CAS Number
5128-29-0
Product Name
Titanium octadecan-1-olate
IUPAC Name
octadecan-1-ol;titanium
Molecular Formula
C72H152O4Ti
Molecular Weight
1129.8 g/mol
InChI
InChI=1S/4C18H38O.Ti/c4*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;/h4*19H,2-18H2,1H3;
InChI Key
RMDNPYIISLAEMJ-UHFFFAOYSA-N
SMILES
CCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCC[O-].[Ti+4]
Canonical SMILES
CCCCCCCCCCCCCCCCCCO.CCCCCCCCCCCCCCCCCCO.CCCCCCCCCCCCCCCCCCO.CCCCCCCCCCCCCCCCCCO.[Ti]
The exact mass of the compound Titanium octadecan-1-olate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
- Origin: Likely synthesized in a laboratory setting.
- Significance: The specific use of Titanium octadecan-1-olate in scientific research is not well documented in currently available literature []. However, coordination complexes with similar structures have applications in catalysis, coatings, and material science.
Molecular Structure Analysis
- Key features: The structure likely consists of a central titanium atom surrounded by six oxygen atoms. Four of these oxygen atoms are part of the stearic acid molecule, while the remaining two are bonded to other ligands, which are not specified due to lack of available data [].
- Notable aspects: The long hydrocarbon chain (octadecyl group) of the stearic acid molecule makes the compound hydrophobic (water-repelling). The coordination sphere around the titanium atom can potentially be modified with different ligands, influencing its properties.
Chemical Reactions Analysis
- Synthesis: Information on the specific synthesis route for Titanium octadecan-1-olate is not available in the scientific literature []. However, coordination complexes with similar structures are typically synthesized by reacting a titanium salt with a stearic acid derivative and a chelating agent (a molecule that can bond to the metal center with multiple points of attachment).
- Decomposition: The decomposition pathway of Titanium octadecan-1-olate under various conditions is not documented [].
- Other reactions: Due to the limited information available, reactions involving Titanium octadecan-1-olate are not documented in the scientific literature [].
Physical And Chemical Properties Analysis
Due to the lack of documented research on specific applications, the mechanism of action of Titanium octadecan-1-olate is unknown.
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
4
Exact Mass
1129.1170040 g/mol
Monoisotopic Mass
1129.1170040 g/mol
Heavy Atom Count
77
Related CAS
5128-29-0
51040-26-7
51040-26-7
GHS Hazard Statements
The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H228 (100%): Flammable solid [Danger Flammable solids]
H228 (100%): Flammable solid [Danger Flammable solids]
Pictograms
Flammable
Other CAS
51040-26-7
5128-29-0
5128-29-0
General Manufacturing Information
1-Octadecanol, titanium(4+) salt (4:1): INACTIVE
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Molecular Formula:C72H152O4Ti
Molecular Weight:1129.8 g/mol
Availability:
In Stock
